N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H17NO3/c1-3-21-15-7-5-14(6-8-15)19-18(20)17-11-13-10-12(2)4-9-16(13)22-17/h4-11H,3H2,1-2H3,(H,19,20)
• InChI Key: BGBOACXMXXWIOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC3=C(O2)C=CC(=C3)C
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol

Description

N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide, also known as PFBF, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. PFBF belongs to the class of benzofuran derivatives and has a molecular formula of C18H17NO3.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide involves its ability to bind to metal ions through its carbonyl and oxygen atoms. This binding results in a change in the fluorescence properties of N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide, allowing for the detection of the metal ion. The exact mechanism of action for N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide in biosensors is dependent on the specific application and design of the biosensor.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic to cells and has low cytotoxicity. N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide has also been found to be stable under physiological conditions, making it a suitable tool for studying biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide in lab experiments is its high selectivity and sensitivity towards metal ions. This makes it a useful tool for studying the roles of metal ions in biological systems. Additionally, N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide is easy to synthesize and is relatively inexpensive compared to other fluorescent probes. However, one limitation of using N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide is its limited solubility in aqueous solutions. This can make it challenging to work with in certain applications.

Future Directions

There are several future directions for the use of N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide in scientific research. One potential application is in the development of biosensors for the detection of metal ions in environmental samples. Additionally, N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide could be used in the development of new fluorescent probes for the detection of other biomolecules. Another future direction is the modification of N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide to improve its solubility in aqueous solutions, making it more versatile for use in various applications.
Conclusion
In conclusion, N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide is a chemical compound with potential applications in various scientific research fields. Its high selectivity and sensitivity towards metal ions make it a useful tool for studying the roles of metal ions in biological systems. While there are limitations to using N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide in lab experiments, its ease of synthesis and relative affordability make it a promising compound for future research.

Scientific Research Applications

N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide has been found to have potential applications in various scientific research fields. One of its primary uses is as a fluorescent probe for the detection of metal ions such as copper and iron. N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide has been shown to exhibit high selectivity and sensitivity towards these metal ions, making it a useful tool for studying their roles in biological systems. Additionally, N-(4-ethoxyphenyl)-5-methyl-1-benzofuran-2-carboxamide has been used in the development of biosensors for the detection of various biomolecules such as glucose, cholesterol, and uric acid.